Cas no 62194-26-7 (2-Benzothiazolamine, N-methyl-6-(1-methylethyl)-)

2-Benzothiazolamine, N-methyl-6-(1-methylethyl)- structure
62194-26-7 structure
Product Name:2-Benzothiazolamine, N-methyl-6-(1-methylethyl)-
CAS No:62194-26-7
MF:C11H14N2S
MW:206.307260990143
CID:454811
PubChem ID:45077463
Update Time:2025-04-19

2-Benzothiazolamine, N-methyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine, N-methyl-6-(1-methylethyl)-
    • 2-Benzothiazolamine,N-methyl-6-(1-methylethyl)-(9CI)
    • SCHEMBL13201319
    • N-Methyl-6-(propan-2-yl)-1,3-benzothiazol-2-amine
    • 62194-26-7
    • DTXSID70663308
    • Inchi: 1S/C11H14N2S/c1-7(2)8-4-5-9-10(6-8)14-11(12-3)13-9/h4-7H,1-3H3,(H,12,13)
    • InChI Key: OQZDJVYYOAJXAB-UHFFFAOYSA-N
    • SMILES: S1C(NC)=NC2=CC=C(C=C12)C(C)C

Computed Properties

  • Exact Mass: 206.08792
  • Monoisotopic Mass: 206.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • PSA: 24.92

2-Benzothiazolamine, N-methyl-6-(1-methylethyl)- Related Literature

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